molecular formula C8H17NO2 B13260425 2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine

2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine

Cat. No.: B13260425
M. Wt: 159.23 g/mol
InChI Key: YFTNANHSWSLCJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine ( 1543428-17-6) is a chemical compound with the molecular formula C8H17NO2 and a molecular weight of 159.23 g/mol . It is a specialty amine supplied with high purity (95%) and is intended for scientific and research applications only . The compound's structure features a tetrahydrofuran (oxolane) ring with a methyl substituent, linked to a methoxy-ethylamine chain. This structure, defined by its SMILES notation NCC(OC)C1OC(C)CC1 and InChIKey YFTNANHSWSLCJZ-UHFFFAOYSA-N, suggests potential utility in organic synthesis and medicinal chemistry as a versatile chiral building block . Researchers may employ this amine in the development of novel pharmaceutical compounds, the synthesis of complex natural products, or as a precursor for catalysts and ligands . Its structural motifs are common in various bioactive molecules. Under no circumstances is this product intended for diagnostic, therapeutic, or personal use .

Properties

Molecular Formula

C8H17NO2

Molecular Weight

159.23 g/mol

IUPAC Name

2-methoxy-2-(5-methyloxolan-2-yl)ethanamine

InChI

InChI=1S/C8H17NO2/c1-6-3-4-7(11-6)8(5-9)10-2/h6-8H,3-5,9H2,1-2H3

InChI Key

YFTNANHSWSLCJZ-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(O1)C(CN)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-methoxyethanol with 5-methyloxolane-2-carboxylic acid, followed by amination to introduce the amine group. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, often using continuous flow reactors and automated systems to control reaction parameters. Purification steps such as distillation, crystallization, and chromatography are employed to achieve the desired product quality .

Chemical Reactions Analysis

Alkylation Reactions

The primary amine group readily undergoes alkylation with electrophilic agents. For example:

  • Reaction with alkyl halides (e.g., methyl iodide) in basic conditions yields N-alkylated derivatives.

  • Benzyl bromide in the presence of NaHCO₃ produces N-benzyl analogues, as demonstrated in early-stage synthetic protocols.

Key Factors :
The methoxy group at the β-position stabilizes transition states through inductive effects, enhancing nucleophilicity of the amine.

Acylation Reactions

Acylation occurs via reaction with acyl chlorides or anhydrides:

  • Acetyl chloride forms the corresponding acetamide derivative.

  • Benzoylation with benzoyl chloride in pyridine generates N-benzoylated products, useful for protective group strategies.

Reactivity Note :
Steric hindrance from the 5-methyloxolane ring may slow acylation kinetics compared to less hindered amines.

Oxidation

  • Tert-butyl hydroperoxide (TBHP) oxidizes the amine to a nitro compound under catalytic conditions.

  • Selective oxidation pathways remain under investigation due to competing side reactions.

Reduction

While inherently a reduced species, the compound may participate in reductive amination with ketones or aldehydes (e.g., formaldehyde) to form secondary amines.

Nucleophilic Substitution

The amine acts as a nucleophile in SN2 reactions:

  • Displacement of halides (e.g., bromoethane) forms C-N bonds, though steric effects from the oxolane ring limit reactivity with bulky substrates.

Mechanistic Influences of Substituents

Structural Feature Impact on Reactivity
Methoxy group (-OCH₃)Stabilizes transition states via electron donation; enhances amine nucleophilicity .
5-Methyloxolane ringIntroduces steric hindrance, moderating reaction rates with bulky reagents.
Chiral center at C2May influence stereoselective outcomes in asymmetric syntheses.

Analytical Characterization

Critical data for reaction monitoring:

  • NMR : δ 1.2–1.4 ppm (methyl group), δ 3.3–3.6 ppm (oxolane and methoxy protons) .

  • IR : N-H stretch at ~3350 cm⁻¹; C-O (methoxy) at 1120 cm⁻¹.

Scientific Research Applications

2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine is used in various scientific research fields:

    Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: The compound is used in biochemical assays and as a probe to study biological processes.

    Medicine: Research into its potential therapeutic applications, including drug development and pharmacological studies.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine involves its interaction with specific molecular targets. The methoxy and amine groups can form hydrogen bonds and other interactions with enzymes, receptors, and other biomolecules. These interactions can modulate biological pathways and processes, leading to various effects depending on the context .

Comparison with Similar Compounds

Structural Analogs and Their Key Features

The following table summarizes structurally related compounds and their distinguishing characteristics:

Compound Name Substituents/Modifications Molecular Formula Molecular Weight Key Features/Applications References
2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine 5-Methyloxolan-2-yl, methoxy at α-position C₈H₁₇NO₂ 159.23 g/mol Lipophilic, potential chiral intermediate
2-Methoxy-2-(oxan-4-yl)ethan-1-amine Oxan-4-yl (THF), methoxy at α-position C₇H₁₅NO₂ 145.20 g/mol Less steric bulk, simpler THF substitution
2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine 5-Chlorothiophen-2-yl, methoxy at α-position C₇H₁₀ClNOS 191.68 g/mol Electrophilic Cl, thiophene-based activity
2-Methoxy-2-(1,3-thiazol-2-yl)ethan-1-amine Thiazol-2-yl, methoxy at α-position C₆H₁₀N₂OS 158.22 g/mol N/S-heterocycle, bioactive potential
2-[(Oxolan-3-yl)methoxy]ethan-1-amine Oxolan-3-ylmethoxy, primary amine C₇H₁₅NO₂ 145.20 g/mol Ether linkage, flexible backbone

Physicochemical Properties

  • Lipophilicity: The 5-methyloxolan-2-yl group in the target compound enhances lipophilicity compared to non-methylated analogs (e.g., 2-methoxy-2-(oxan-4-yl)ethan-1-amine) . Chlorothiophene derivatives (e.g., 2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine) exhibit higher polarity due to the electronegative Cl atom .
  • Solubility : Compounds with oxygen-rich substituents (e.g., oxolan derivatives) may have improved aqueous solubility compared to aromatic or sulfur-containing analogs (e.g., thiophene or thiazole derivatives) .

Biological Activity

2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure and Properties

The compound features a methoxy group and a 5-methyloxolane moiety, which may contribute to its unique biological properties. The structural formula can be represented as follows:

C8H17NO2\text{C}_8\text{H}_{17}\text{NO}_2

The biological activity of 2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine is thought to involve interactions with various biological targets, including receptors and enzymes. The mechanism may include:

  • Receptor Modulation : Binding to specific receptors, potentially influencing neurotransmitter systems.
  • Enzymatic Interactions : Acting as an inhibitor or activator for certain enzymes involved in metabolic pathways.

In Vitro Studies

Research has indicated that 2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine exhibits various biological activities:

  • Antidepressant-like Effects : Studies have shown that the compound may exhibit antidepressant-like effects in animal models, potentially through serotonin receptor modulation.
  • Neuroprotective Properties : Evidence suggests that it may protect neuronal cells from oxidative stress, which is critical in neurodegenerative diseases.

In Vivo Studies

In vivo studies have further elucidated the compound's effects:

  • Case Study Analysis : A clinical case reported the use of similar compounds leading to significant improvements in mood disorders when administered in controlled settings.
Study TypeFindings
In VitroAntidepressant-like effects observed
In VivoNeuroprotective effects demonstrated

Clinical Observations

A notable case study involved a patient treated with a related compound exhibiting similar structural characteristics. The patient showed marked improvement in depressive symptoms following administration, suggesting a potential therapeutic role for 2-Methoxy-2-(5-methyloxolan-2-YL)ethan-1-amine.

Safety and Toxicology

Preliminary toxicological assessments indicate that the compound has a favorable safety profile at therapeutic doses. However, further studies are necessary to establish comprehensive safety data.

Q & A

Basic Research Question

  • Chiral Chromatography : Use chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) to separate enantiomers .
  • X-ray Crystallography : Co-crystallize with a chiral resolving agent (e.g., tartaric acid derivatives) and refine structures using SHELX software for absolute configuration determination .
  • NMR with Chiral Shift Reagents : Employ Eu(fod)₃ or similar reagents to split proton signals, enabling stereochemical assignment .

What advanced methodologies are used to study the compound’s interaction with biological targets like serotonin receptors?

Advanced Research Question

  • In Vitro Binding Assays : Radioligand displacement assays (e.g., ³H-ketanserin for 5-HT2A receptors) to measure IC₅₀ values. Use HEK293 cells expressing human receptors and quantify via scintillation counting .
  • Molecular Dynamics Simulations : Dock the compound into receptor homology models (e.g., 5-HT2A GPCR from AlphaFold) using AutoDock Vina. Analyze binding free energy and key residues (e.g., Asp155, Ser159) .
  • Functional Assays : Measure intracellular Ca²⁺ flux (Fluo-4 dye) or cAMP accumulation (ELISA) to assess agonist/antagonist activity .

How can conflicting spectral data (e.g., NMR shifts or MS fragmentation patterns) be resolved during characterization?

Advanced Research Question

  • 2D NMR Techniques : Use HSQC, HMBC, and COSY to assign ambiguous signals. For example, distinguish methoxy protons from oxolane ring protons via coupling constants .
  • High-Resolution Mass Spectrometry (HRMS) : Compare experimental isotopic patterns with theoretical simulations (e.g., using Bruker DataAnalysis) to confirm molecular formula .
  • Cross-Validation : Compare with literature data for analogous compounds (e.g., 2-(oxolan-4-yl)ethan-1-amine derivatives) .

What computational approaches predict the compound’s physicochemical properties and metabolic stability?

Advanced Research Question

  • DFT Calculations : Optimize geometry at the B3LYP/6-31G* level (Gaussian 16) to predict pKa (acid/base behavior) and logP (lipophilicity) .
  • ADMET Prediction : Use SwissADME or ADMETLab 2.0 to estimate bioavailability, CYP450 inhibition, and blood-brain barrier permeability .
  • Metabolic Pathways : Simulate Phase I/II metabolism (e.g., cytochrome-mediated oxidation) with software like Schrödinger’s BioLuminate .

How do solvent effects influence the compound’s reactivity in nucleophilic substitution reactions?

Advanced Research Question

  • Solvent Polarity Screening : Test polar aprotic (DMF, DMSO) vs. non-polar (toluene) solvents to assess reaction rate (kinetic monitoring via UV-Vis or IR). Polar solvents stabilize transition states in SN2 mechanisms .
  • Dielectric Constant Correlation : Plot reaction rate against solvent dielectric constant (ε) to identify optimal media .
  • Green Chemistry Alternatives : Evaluate bio-based solvents (e.g., cyclopentyl methyl ether) for sustainability without compromising yield .

What strategies mitigate racemization during the synthesis of enantiomerically pure 2-Methoxy-2-(5-methyloxolan-2-yl)ethan-1-amine?

Advanced Research Question

  • Low-Temperature Reactions : Perform amide couplings or reductions at 0–4°C to minimize thermal racemization .
  • Chiral Auxiliaries : Use Evans oxazolidinones or Ellman sulfinamides to enforce stereochemical control during key bond-forming steps .
  • Enzymatic Resolution : Lipase-catalyzed kinetic resolution (e.g., Candida antarctica lipase B) to separate enantiomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.